Tripropylamine Tripropylamine Tripropylamine appears as a water-white liquid. Flash point near 125°F. Less dense than water. May be mildly toxic by ingestion and inhalation. Used as a solvent.
Tripropylamine, also known as (N-C3H7)3N or NPR3, belongs to the class of organic compounds known as trialkylamines. These are organic compounds containing a trialkylamine group, characterized by exactly three alkyl groups bonded to the amino nitrogen. Tripropylamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Tripropylamine can be converted into perfluorotripropylamine. Tripropylamine has an ammoniacal and fishy taste.
Tripropylamine is a tertiary amine that is ammonia in which each hydrogen atom is substituted by a propyl group.
Brand Name: Vulcanchem
CAS No.: 102-69-2
VCID: VC0089841
InChI: InChI=1S/C9H21N/c1-4-7-10(8-5-2)9-6-3/h4-9H2,1-3H3
SMILES: CCCN(CCC)CCC
Molecular Formula: C9H21N
Molecular Weight: 143.27 g/mol

Tripropylamine

CAS No.: 102-69-2

Main Products

VCID: VC0089841

Molecular Formula: C9H21N

Molecular Weight: 143.27 g/mol

Tripropylamine - 102-69-2

CAS No. 102-69-2
Product Name Tripropylamine
Molecular Formula C9H21N
Molecular Weight 143.27 g/mol
IUPAC Name N,N-dipropylpropan-1-amine
Standard InChI InChI=1S/C9H21N/c1-4-7-10(8-5-2)9-6-3/h4-9H2,1-3H3
Standard InChIKey YFTHZRPMJXBUME-UHFFFAOYSA-N
SMILES CCCN(CCC)CCC
Canonical SMILES CCCN(CCC)CCC
Boiling Point 313 °F at 760 mm Hg (NTP, 1992)
156.0 °C
156 °C
Colorform Water white liquid
Colorless liquid
Density 0.754 at 68 °F (USCG, 1999)
0.7558 @ 20 °C
0.754-0.760
Flash Point 98 °F (NTP, 1992)
105 °F (41 °C) OPEN CUP
Melting Point -136.3 °F (NTP, 1992)
-93.5 °C
-93.5°C
Physical Description Tripropylamine appears as a water-white liquid. Flash point near 125°F. Less dense than water. May be mildly toxic by ingestion and inhalation. Used as a solvent.
Liquid
Colourless to fishy liquid; Mild fishy aroma
Description Tripropylamine appears as a water-white liquid. Flash point near 125°F. Less dense than water. May be mildly toxic by ingestion and inhalation. Used as a solvent.
Tripropylamine, also known as (N-C3H7)3N or NPR3, belongs to the class of organic compounds known as trialkylamines. These are organic compounds containing a trialkylamine group, characterized by exactly three alkyl groups bonded to the amino nitrogen. Tripropylamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Tripropylamine can be converted into perfluorotripropylamine. Tripropylamine has an ammoniacal and fishy taste.
Tripropylamine is a tertiary amine that is ammonia in which each hydrogen atom is substituted by a propyl group.
Related CAS 67846-20-2 (acetate salt)
Solubility less than 1 mg/mL at 66° F (NTP, 1992)
0.01 M
0.748 mg/mL at 25 °C
Very soluble in ethyl ether and ethanol
In water, 748 mg/l @ 25 °C
Soluble in water
Soluble (in ethanol)
Synonyms tripropylammonium
tripropylammonium acetate
tripropylammonium hydrochloride
tripropylammonium sulfate (1:1)
Vapor Density 4.9 (NTP, 1992) (Relative to Air)
4.9 (Air= 1)
Vapor Pressure less than 1 mm Hg at 68 °F (NTP, 1992)
1.51 mmHg
1.51 mm Hg @ 25 °C
PubChem Compound 7616
Last Modified Nov 11 2021
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